Cas no 1327-41-9 (polymeric aluminium chloride)

• Product name: polymeric aluminium chloride
• CAS No: 1327-41-9
• MF: AlClH₂O
• MW: 80.4498181343079
• MDL: MFCD00143587
• CID: 41259

polymeric aluminium chloride Chemical and Physical Properties

Names and Identifiers

• polymeric aluminium chloride
• aluminiumchlorohydrate
• polyaluminumhydroxychloride
• ALUMINUM CHLOROHYDRATE
• Aluminum chloride, basic
• ALUMINIUM POLYCHLORIDE
• PolyaluminiumChloride(Pac)
• ALUMINUM POLYHYDROXYCHLORIDES
• Polybasic aluminum chloride
• Polyaluminium chloride
• Sodium chlorate
• PAC
• ALUMINIUMCHLORHYDRATE
• Aluminiumhydroxychlorid8
• Aluminum chlorohydra
• Aluminum hydroxychloride
• Aluminum oxychloride
• APP 201
• Poly Aluminium Chloride
• Oil and water removing agen
• Aluminum chloride
• PolyAluminiumChloride
• PACF
• Poly Aluminum Chloride
• Roller type polyaluminum chloride
• Polyaluminum chloride
• Polyferric Sulfate

• MDL： MFCD00143587
• Inchi： 1S/Al.ClH.H2O.H/h;1H;1H2;/q+2;;;/p-2
• InChI Key： MTSHNTORJWMHCG-UHFFFAOYSA-L
• SMILES： [AlH](Cl)O

Computed Properties

• Exact Mass: 79.96100
• Monoisotopic Mass: 131.888097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless or yellow resinous solid. Its solution is colorless or yellowish brown transparent liquid, sometimes gray black mucus due to impurities.
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 345.3±25.0 °C at 760 mmHg
• Flash Point: 162.6±23.2 °C
• Solubility: 溶于H2O
• Stability/Shelf Life: Stable. Incompatible with many metals.
• PSA: 20.23000
• LogP: 0.62520
• Solubility: Soluble in water and dilute alcohol, insoluble in absolute alcohol and glycerol.
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

polymeric aluminium chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：2
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals High Polymer Materials

Additional information on polymeric aluminium chloride

Polymeric Aluminium Chloride (1327-41-9) in Water Treatment and Biomedical Applications

Polymeric Aluminium Chloride (PAC, CAS 1327-41-9) is a highly efficient coagulant widely used in water purification due to its superior charge neutralization and flocculation properties. Recent studies have explored its potential in biomedical applications, particularly in drug delivery systems and antimicrobial formulations. Researchers highlight PAC's ability to form stable complexes with bioactive molecules, enhancing their solubility and targeted release. For instance, PAC-based nanoparticles are being investigated for cancer therapy, where their high surface area and adjustable charge density improve drug-loading capacity. Additionally, PAC's low toxicity profile makes it a candidate for wound healing dressings, leveraging its mild antiseptic properties. The intersection of environmental chemistry and biomedicine positions PAC (1327-41-9) as a versatile compound for future therapeutic innovations.

Mechanisms of Polymeric Aluminium Chloride (1327-41-9) in Drug Delivery Systems

The unique polymeric structure of PAC (1327-41-9) enables precise control over drug release kinetics, a critical factor in personalized medicine. Its hydrolyzed species, such as Al₁₃ polymers, exhibit pH-responsive behavior, allowing triggered release in acidic tumor microenvironments. Recent pharmacokinetic studies demonstrate PAC's ability to reduce systemic toxicity by encapsulating chemotherapeutic agents like doxorubicin, minimizing off-target effects. Furthermore, PAC's cationic nature facilitates electrostatic interactions with nucleic acids, making it a promising vector for gene therapy. User searches often focus on "PAC-based nanocarriers for cancer," reflecting growing interest in its modular design. Challenges like optimizing biodegradation rates remain, but PAC's adaptability underscores its potential in next-generation theranostic platforms.

Safety and Toxicity Profile of Polymeric Aluminium Chloride (1327-41-9) in Biomedicine

As PAC (1327-41-9) transitions into biomedical fields, rigorous toxicological assessments are paramount. Animal studies indicate that low-dose PAC formulations (≤50 mg/kg) show negligible neurotoxicity, addressing concerns about aluminium accumulation. However, long-term exposure risks require further validation, especially for chronic treatments. Regulatory agencies emphasize the need for standardized purity grades, as residual monomers in industrial PAC may trigger inflammatory responses. User queries like "Is PAC safe for medical use?" highlight public interest in its biocompatibility. Current research focuses on surface modifications with polyethylene glycol (PEG) to enhance PAC's safety profile, a strategy already successful in vaccine adjuvants. These efforts aim to balance efficacy with minimal side effects, a key demand in precision medicine.

Polymeric Aluminium Chloride (1327-41-9) Versus Traditional Coagulants in Pharmaceutical Manufacturing

In pharmaceutical production, PAC (1327-41-9) outperforms conventional coagulants like alum in protein purification by reducing process time and improving yield. Its high cationic charge density efficiently precipitates impurities while preserving therapeutic protein integrity. A 2023 study in Biotechnology Journal reported PAC's superiority in monoclonal antibody (mAb) clarification, achieving 98% recovery rates. Users frequently search for "PAC vs alum in bioprocessing," underscoring industry demand for cost-effective alternatives. PAC's lower sludge generation also aligns with green chemistry initiatives, reducing disposal costs. As biopharmaceuticals dominate the market, PAC's role in scalable, sustainable manufacturing continues to expand, particularly in biosimilar production.

Future Trends: Polymeric Aluminium Chloride (1327-41-9) in Combination Therapies

Emerging research explores PAC (1327-41-9) as a synergistic component in multimodal treatments, particularly for antibiotic-resistant infections. Its ability to disrupt bacterial biofilms enhances the efficacy of silver nanoparticles and β-lactam antibiotics, as evidenced in ACS Applied Materials (2024). Another frontier involves PAC-embedded hydrogels for diabetic ulcer management, combining moisture retention with controlled iodine release. The surge in searches for "PAC and antimicrobial resistance" reflects global health priorities. With advancements in AI-driven formulation, PAC's properties can be fine-tuned for specific pathogens, offering a customizable weapon against evolving superbugs. Such innovations position PAC at the forefront of integrated therapeutic solutions.